High contrast photoelectrochromic device with CdS quantum dot sensitized photoanode†
New Journal of Chemistry Pub Date: 2016-12-02 DOI: 10.1039/C6NJ02756C
Abstract
We here present a new generation of high-performance photoelectrochromic device, which contains a photoanode of CdS quantum dot sensitized TiO2, an electrochromic electrode of WO3, and aqueous electrolyte containing [Fe(CN)6]4−/3− and Li+ ions. It is found that the CdS quantum dot sensitized TiO2 photoanode exhibits a tunable optical absorption edge through modulating the deposition cycles, which results in a controllable photovoltaic conversion. A maximum transparency of 81% and light modulation of about 70% in the visible light range is readily reached under optimized conditions, which is much improved from that of the conventional dye-based photoelectrochromic device. This study demonstrates the promising potential of the photoelectrochromic device in applications for energy-saving smart windows.
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Journal Name：New Journal of Chemistry
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